Cas no 1245649-71-1 (tert-Butyl 4-(benzylamino)-2-oxo-5,6-dihydropyridine-1(2H)-carboxylate)

• Product Name: tert-Butyl 4-(benzylamino)-2-oxo-5,6-dihydropyridine-1(2H)-carboxylate
• CAS No: 1245649-71-1
• MF: C₁₇H₂₂N₂O₃
• MW: 302.368184566498
• MDL: MFCD17677274
• CID: 1035140
• PubChem ID: 71304706
• Update Time: 2025-05-26

tert-Butyl 4-(benzylamino)-2-oxo-5,6-dihydropyridine-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(benzylamino)-2-oxo-5,6-dihydropyridine-1(2H)-carboxylate
• tert-butyl 4-(benzylamino)-6-oxo-2,3-dihydropyridine-1-carboxylate
• DTXSID70745335
• tert-Butyl4-(benzylamino)-2-oxo-5,6-dihydropyridine-1(2H)-carboxylate
• 1245649-71-1
• DB-256997
• tert-Butyl 4-(benzylamino)-6-oxo-3,6-dihydropyridine-1(2H)-carboxylate
• A850593

• MDL： MFCD17677274
• Inchi： 1S/C17H22N2O3/c1-17(2,3)22-16(21)19-10-9-14(11-15(19)20)18-12-13-7-5-4-6-8-13/h4-8,11,18H,9-10,12H2,1-3H3
• InChI Key： WWBYQOACZOSPDK-UHFFFAOYSA-N
• SMILES： O(C(N1C(C=C(CC1)NCC1C=CC=CC=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 302.16304257g/mol
• Monoisotopic Mass: 302.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on tert-Butyl 4-(benzylamino)-2-oxo-5,6-dihydropyridine-1(2H)-carboxylate

Research Brief on tert-Butyl 4-(benzylamino)-2-oxo-5,6-dihydropyridine-1(2H)-carboxylate (CAS: 1245649-71-1)

In recent years, the compound tert-Butyl 4-(benzylamino)-2-oxo-5,6-dihydropyridine-1(2H)-carboxylate (CAS: 1245649-71-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique dihydropyridine scaffold, has shown promising potential as a key intermediate in the synthesis of biologically active compounds. Its structural features, including the tert-butyl carbamate and benzylamino moieties, make it a versatile building block for drug discovery and development.

The primary focus of current research revolves around the synthetic utility and pharmacological applications of this compound. Recent studies have highlighted its role in the development of novel kinase inhibitors, which are critical in targeting various cancer pathways. The compound's ability to serve as a precursor for more complex heterocyclic structures has been extensively explored, with several research groups reporting efficient synthetic routes to derivatives with enhanced bioactivity.

One of the most notable advancements involves the optimization of the synthetic protocol for tert-Butyl 4-(benzylamino)-2-oxo-5,6-dihydropyridine-1(2H)-carboxylate. Researchers have developed a high-yield, scalable method that minimizes side reactions and improves purity. This methodological improvement is crucial for its application in large-scale pharmaceutical production. Additionally, spectroscopic data (NMR, MS) and crystallographic studies have been published, providing detailed structural insights that aid in further molecular design.

Pharmacological evaluations of derivatives derived from this compound have revealed promising activity against several disease targets. For instance, modifications at the benzylamino position have yielded compounds with potent inhibitory effects on specific protein kinases involved in inflammatory and proliferative diseases. These findings underscore the compound's potential as a scaffold for developing new therapeutic agents.

In conclusion, tert-Butyl 4-(benzylamino)-2-oxo-5,6-dihydropyridine-1(2H)-carboxylate (CAS: 1245649-71-1) represents a valuable chemical entity in medicinal chemistry. Its synthetic versatility and biological relevance make it a focal point for ongoing research. Future studies are expected to explore its applications in targeted drug delivery and combination therapies, further expanding its utility in the pharmaceutical industry.